Methyl (9Z,11E,13S)-13-hydroxyoctadeca-9,11-dienoate
Methyl (9Z,11E,13S)-13-hydroxyoctadeca-9,11-dienoate
13(S)-hydroxyoctadecadienoic acid (13(S)-HODE) is a 15-lipoxygenase metabolite of linoleic acid produced in endothelial cells, leukocytes, and tumor cells. The biological effects of 13(S)-HODE include inhibition of tumor cell adhesion to the endothelium at concentrations around 1 µM, and down regulation of IRGpIIb/IIIa receptor expression. 13(S)-HODE methyl ester is a neutral, more lipophilic form of the free acid that can been used as an analytical standard for 13(S)-HODE.
Brand Name:
Vulcanchem
CAS No.:
109837-85-6
VCID:
VC0174049
InChI:
InChI=1S/C19H34O3/c1-3-4-12-15-18(20)16-13-10-8-6-5-7-9-11-14-17-19(21)22-2/h8,10,13,16,18,20H,3-7,9,11-12,14-15,17H2,1-2H3/b10-8-,16-13+/t18-/m0/s1
SMILES:
CCCCCC(C=CC=CCCCCCCCC(=O)OC)O
Molecular Formula:
C19H34O3
Molecular Weight:
310.5 g/mol
Methyl (9Z,11E,13S)-13-hydroxyoctadeca-9,11-dienoate
CAS No.: 109837-85-6
Main Products
VCID: VC0174049
Molecular Formula: C19H34O3
Molecular Weight: 310.5 g/mol
| CAS No. | 109837-85-6 |
|---|---|
| Product Name | Methyl (9Z,11E,13S)-13-hydroxyoctadeca-9,11-dienoate |
| Molecular Formula | C19H34O3 |
| Molecular Weight | 310.5 g/mol |
| IUPAC Name | methyl (9Z,11E,13S)-13-hydroxyoctadeca-9,11-dienoate |
| Standard InChI | InChI=1S/C19H34O3/c1-3-4-12-15-18(20)16-13-10-8-6-5-7-9-11-14-17-19(21)22-2/h8,10,13,16,18,20H,3-7,9,11-12,14-15,17H2,1-2H3/b10-8-,16-13+/t18-/m0/s1 |
| Standard InChIKey | ZVMLLPSSQZSZOA-QGWXGPBYSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/C=C\CCCCCCCC(=O)OC)O |
| SMILES | CCCCCC(C=CC=CCCCCCCCC(=O)OC)O |
| Canonical SMILES | CCCCCC(C=CC=CCCCCCCCC(=O)OC)O |
| Appearance | Assay:≥98%A solution in ethanol |
| Description | 13(S)-hydroxyoctadecadienoic acid (13(S)-HODE) is a 15-lipoxygenase metabolite of linoleic acid produced in endothelial cells, leukocytes, and tumor cells. The biological effects of 13(S)-HODE include inhibition of tumor cell adhesion to the endothelium at concentrations around 1 µM, and down regulation of IRGpIIb/IIIa receptor expression. 13(S)-HODE methyl ester is a neutral, more lipophilic form of the free acid that can been used as an analytical standard for 13(S)-HODE. |
| Synonyms | 13(S)-HODE methyl ester |
| PubChem Compound | 11012363 |
| Last Modified | Nov 11 2021 |
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